Cas no 131602-24-9 (1-Propanone,1-[3-[2-hydroxy-3-[(2-methylpropyl)amino]propoxy]-4-methyl-2-thienyl]-3-phenyl-,hydrochloride (1:1))

1-Propanone,1-[3-[2-hydroxy-3-[(2-methylpropyl)amino]propoxy]-4-methyl-2-thienyl]-3-phenyl-,hydrochloride (1:1) structure
131602-24-9 structure
Product Name:1-Propanone,1-[3-[2-hydroxy-3-[(2-methylpropyl)amino]propoxy]-4-methyl-2-thienyl]-3-phenyl-,hydrochloride (1:1)
CAS No:131602-24-9
MF:C21H29NO3S
MW:375.524864912033
CID:159827
PubChem ID:131403
Update Time:2025-04-19

1-Propanone,1-[3-[2-hydroxy-3-[(2-methylpropyl)amino]propoxy]-4-methyl-2-thienyl]-3-phenyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[3-[2-hydroxy-3-[(2-methylpropyl)amino]propoxy]-4-methyl-2-thienyl]-3-phenyl-,hydrochloride (1:1)
    • 1-[3-[2-hydroxy-3-(2-methylpropylamino)propoxy]-4-methylthiophen-2-yl]-3-phenylpropan-1-one
    • 1-Propanone,1-[3-[2-hydroxy-3-[(2-methylpropyl)amino]propoxy]-4-methyl-2-thienyl]-3-phenyl-,hy...
    • LG 83-6-05
    • 1-(3-(2-Hydroxy-3-(2-methylpropylamino)propoxy)-4-methyl-2-thienyl)-3-phenyl-1-propanone
    • 1-(3-{2-hydroxy-3-[(2-methylpropyl)amino]propoxy}-4-methylthiophen-2-yl)-3-phenylpropan-1-one
    • LG-83605
    • SCHEMBL9174241
    • DTXSID00927283
    • 1-(3-(2-hydroxy-3-(isobutylamino)propoxy)-4-methylthiophen-2-yl)-3-phenylpropan-1-one
    • 131602-24-9
    • Inchi: 1S/C21H29NO3S/c1-15(2)11-22-12-18(23)13-25-20-16(3)14-26-21(20)19(24)10-9-17-7-5-4-6-8-17/h4-8,14-15,18,22-23H,9-13H2,1-3H3
    • InChI Key: YDXYOAAMYRVKSZ-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(=C1C(CCC1C=CC=CC=1)=O)OCC(CNCC(C)C)O

Computed Properties

  • Exact Mass: 375.18697
  • Monoisotopic Mass: 375.187
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 86.8Ų

Experimental Properties

  • Density: 1.124
  • Boiling Point: 543.3°Cat760mmHg
  • Flash Point: 282.4°C
  • Refractive Index: 1.56
  • PSA: 58.56

1-Propanone,1-[3-[2-hydroxy-3-[(2-methylpropyl)amino]propoxy]-4-methyl-2-thienyl]-3-phenyl-,hydrochloride (1:1) Related Literature

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.